Cas no 21703-55-9 (Phenol, 2-(2-benzothiazolyl)-4-methyl-)
21703-55-9 structure
Product Name:Phenol, 2-(2-benzothiazolyl)-4-methyl-
CAS No:21703-55-9
MF:C14H11NOS
MW:241.308242082596
MDL:MFCD11180245
CID:1403765
PubChem ID:135742006
Update Time:2025-04-20
Phenol, 2-(2-benzothiazolyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(2-benzothiazolyl)-4-methyl-
- 6-(3H-1,3-benzothiazol-2-ylidene)-4-methylcyclohexa-2,4-dien-1-one
- 2-hydroxy-5-methylphenyl-benzothiazole
- F13325
- 2-(1,3-benzothiazol-2-yl)-4-methylphenol
- 21703-55-9
- SCHEMBL2790890
- DTXSID60710512
- BCP32022
- CS-0196393
- SMWMPMNQFQRVTR-UHFFFAOYSA-N
- 6-(1,3-Benzothiazol-2(3H)-ylidene)-4-methylcyclohexa-2,4-dien-1-one
- 2-(benzo[d]thiazol-2-yl)-4-methylphenol
- MFCD11180245
- XH1423
-
- MDL: MFCD11180245
- Inchi: 1S/C14H11NOS/c1-9-6-7-12(16)10(8-9)14-15-11-4-2-3-5-13(11)17-14/h2-8,16H,1H3
- InChI Key: SMWMPMNQFQRVTR-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1C(=CC=C(C)C=1)O
Computed Properties
- Exact Mass: 241.05623
- Monoisotopic Mass: 241.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 4.3
Experimental Properties
- PSA: 33.12
Phenol, 2-(2-benzothiazolyl)-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB559978-250 mg |
2-(benzo[d]thiazol-2-yl)-4-methylphenol; . |
21703-55-9 | 250MG |
€360.10 | 2023-04-13 | ||
| abcr | AB559978-500 mg |
2-(benzo[d]thiazol-2-yl)-4-methylphenol; . |
21703-55-9 | 500MG |
€603.30 | 2023-04-13 | ||
| abcr | AB559978-1 g |
2-(benzo[d]thiazol-2-yl)-4-methylphenol; . |
21703-55-9 | 1g |
€824.30 | 2023-04-13 | ||
| Aaron | AR007Q4Y-100mg |
Phenol, 2-(2-benzothiazolyl)-4-methyl- |
21703-55-9 | 98% | 100mg |
$37.00 | 2025-02-12 | |
| Aaron | AR007Q4Y-1g |
Phenol, 2-(2-benzothiazolyl)-4-methyl- |
21703-55-9 | 98% | 1g |
$137.00 | 2025-02-12 | |
| Aaron | AR007Q4Y-5g |
Phenol, 2-(2-benzothiazolyl)-4-methyl- |
21703-55-9 | 98% | 5g |
$411.00 | 2025-02-12 | |
| abcr | AB559978-250mg |
2-(benzo[d]thiazol-2-yl)-4-methylphenol; . |
21703-55-9 | 250mg |
€146.20 | 2025-03-19 | ||
| abcr | AB559978-500mg |
2-(benzo[d]thiazol-2-yl)-4-methylphenol; . |
21703-55-9 | 500mg |
€603.30 | 2023-08-31 | ||
| abcr | AB559978-1g |
2-(benzo[d]thiazol-2-yl)-4-methylphenol; . |
21703-55-9 | 1g |
€220.70 | 2025-03-19 | ||
| Aaron | AR007Q4Y-250mg |
Phenol, 2-(2-benzothiazolyl)-4-methyl- |
21703-55-9 | 98% | 250mg |
$62.00 | 2025-02-12 |
Phenol, 2-(2-benzothiazolyl)-4-methyl- Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
21703-55-9 (Phenol, 2-(2-benzothiazolyl)-4-methyl-) Related Products
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